molecular formula C10H11F2NO2 B157246 2,4'-Difluoro-N-(2-hydroxyethyl)acetanilide CAS No. 10016-07-6

2,4'-Difluoro-N-(2-hydroxyethyl)acetanilide

Cat. No. B157246
CAS RN: 10016-07-6
M. Wt: 215.2 g/mol
InChI Key: SCAKECZMGGNMPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4'-Difluoro-N-(2-hydroxyethyl)acetanilide, commonly known as DFEA, is a chemical compound that has been widely studied for its potential applications in scientific research. DFEA is a derivative of acetanilide, a common organic compound that has been used in the synthesis of various pharmaceuticals and dyes.

Mechanism Of Action

The mechanism of action of DFEA is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in the development and progression of diseases. For example, DFEA has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.

Biochemical And Physiological Effects

DFEA has been shown to have a number of biochemical and physiological effects in vitro and in vivo. For example, it has been shown to inhibit the growth of cancer cells, reduce inflammation, and promote the regeneration of damaged tissues.

Advantages And Limitations For Lab Experiments

One of the main advantages of DFEA for laboratory experiments is its relatively low toxicity compared to other compounds that have similar biological activities. However, it is important to note that DFEA can be unstable under certain conditions, which may limit its usefulness in certain experiments.

Future Directions

There are several areas of future research that could be pursued with DFEA. One potential direction is the development of novel drug candidates based on the structure of DFEA. Another area of interest is the investigation of the molecular mechanisms underlying its biological activities, which could lead to the development of more effective therapies for various diseases. Additionally, further studies are needed to determine the optimal conditions for the synthesis and storage of DFEA, as well as its stability under different experimental conditions.

Synthesis Methods

DFEA can be synthesized using a variety of methods, including the reaction of 2,4-difluoroaniline with ethyl chloroacetate, followed by hydrolysis and reduction of the resulting intermediate. Another method involves the reaction of 2,4-difluoroaniline with ethyl 2-chloroacetate, followed by hydrolysis and treatment with sodium borohydride.

Scientific Research Applications

DFEA has been studied for its potential applications in a variety of scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. One of the main areas of interest has been its potential as a drug candidate for the treatment of various diseases, including cancer and inflammation.

properties

CAS RN

10016-07-6

Product Name

2,4'-Difluoro-N-(2-hydroxyethyl)acetanilide

Molecular Formula

C10H11F2NO2

Molecular Weight

215.2 g/mol

IUPAC Name

2-fluoro-N-(4-fluorophenyl)-N-(2-hydroxyethyl)acetamide

InChI

InChI=1S/C10H11F2NO2/c11-7-10(15)13(5-6-14)9-3-1-8(12)2-4-9/h1-4,14H,5-7H2

InChI Key

SCAKECZMGGNMPK-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1N(CCO)C(=O)CF)F

Canonical SMILES

C1=CC(=CC=C1N(CCO)C(=O)CF)F

Other CAS RN

10016-07-6

synonyms

2,4'-Difluoro-N-(2-hydroxyethyl)acetanilide

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.